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Cat. No.: B15423683 Get Quote

Technical Guide: (Decan-2-ylidene)hydrazine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of (Decan-2-ylidene)hydrazine, a

hydrazone derivative of decan-2-one. This document details the compound's chemical identity,

including its CAS number and molecular formula. A generalized, yet detailed, experimental

protocol for its synthesis is presented, based on established methods for hydrazone formation.

The guide also outlines the expected physicochemical properties and spectral data for

characterization. Furthermore, a conceptual experimental workflow for its synthesis and

subsequent analysis is visualized.

Chemical Identity and Properties
(Decan-2-ylidene)hydrazine is a chemical compound with the molecular formula C10H22N2.

[1] Its unique identifier in the Chemical Abstracts Service (CAS) registry is 105232-57-3.

Table 1: Chemical Identifiers for (Decan-2-ylidene)hydrazine
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Identifier Value

CAS Number 105232-57-3

Molecular Formula C10H22N2

Molecular Weight 170.30 g/mol

IUPAC Name (Decan-2-ylidene)hydrazine

While specific experimental data for (Decan-2-ylidene)hydrazine is not readily available in

public literature, its properties can be extrapolated from the known characteristics of its parent

compounds, decan-2-one and hydrazine, as well as general knowledge of long-chain aliphatic

hydrazones.

Table 2: Physicochemical Properties of Reactants

Compound
Molecular
Formula

Molecular
Weight (
g/mol )

Boiling
Point (°C)

Melting
Point (°C)

Density
(g/mL)

Decan-2-one C10H20O 156.27 210 14 0.825

Hydrazine N2H4 32.05 113.5 2 1.021

Based on the properties of similar long-chain hydrazones, (Decan-2-ylidene)hydrazine is

expected to be a liquid or a low-melting solid at room temperature, with limited solubility in

water but good solubility in organic solvents.

Synthesis of (Decan-2-ylidene)hydrazine
Hydrazones are typically synthesized through the condensation reaction of a ketone or

aldehyde with hydrazine or its derivatives.[2][3] The reaction involves the nucleophilic attack of

the hydrazine nitrogen on the carbonyl carbon of the ketone, followed by the elimination of a

water molecule to form the C=N double bond characteristic of hydrazones.
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Experimental Protocol: Synthesis via Condensation
Reaction
This protocol is a generalized procedure for the synthesis of (Decan-2-ylidene)hydrazine from

decan-2-one and hydrazine hydrate.

Materials:

Decan-2-one

Hydrazine hydrate (85% solution in water)

Ethanol (or another suitable solvent like triethylene glycol)

Sodium hydroxide or potassium hydroxide (optional, for Wolff-Kishner conditions)

Hydrochloric acid (for catalytic purposes)

Sodium bicarbonate solution (10%, aqueous)

Anhydrous magnesium sulfate or sodium sulfate

Distilled water

Organic solvent for extraction (e.g., diethyl ether, dichloromethane)

Procedure:

In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve

decan-2-one (1 equivalent) in ethanol.

Add hydrazine hydrate (1.1 to 2 equivalents) to the solution. A slight excess of hydrazine is

often used to drive the reaction to completion.

Add a catalytic amount of hydrochloric acid (a few drops) to the reaction mixture.[4] The

reaction is typically acid-catalyzed.
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Heat the mixture to reflux and maintain for 1-5 hours.[4] The progress of the reaction can be

monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Neutralize the reaction mixture with a 10% aqueous solution of sodium bicarbonate.[4]

If a precipitate forms, it can be collected by filtration, washed with cold water, and dried.

If no precipitate forms, the product can be extracted with an organic solvent such as diethyl

ether. The organic layers are then combined, washed with brine, and dried over anhydrous

magnesium sulfate.

The solvent is removed under reduced pressure to yield the crude product.

The crude (Decan-2-ylidene)hydrazine can be purified by distillation under reduced

pressure or by column chromatography.

Note: For a Wolff-Kishner reduction, which would further reduce the hydrazone to decane, a

strong base like potassium hydroxide would be used in a high-boiling solvent like triethylene

glycol, and the reaction would be heated to high temperatures (e.g., 195-200 °C).[5]

Characterization
The structure and purity of the synthesized (Decan-2-ylidene)hydrazine can be confirmed

using various spectroscopic techniques.

Table 3: Expected Spectral Data for (Decan-2-ylidene)hydrazine
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Technique Expected Features

¹H NMR

Signals corresponding to the aliphatic protons of

the decyl chain. A characteristic signal for the N-

H protons.

¹³C NMR
A signal for the C=N carbon, and signals for the

carbons of the decyl group.

IR Spectroscopy

A characteristic absorption band for the C=N

stretching vibration (typically around 1620-1650

cm⁻¹). N-H stretching vibrations (around 3200-

3400 cm⁻¹). C-H stretching and bending

vibrations.

Mass Spectrometry

A molecular ion peak corresponding to the

molecular weight of (Decan-2-ylidene)hydrazine

(m/z = 170.30). Fragmentation patterns

consistent with the structure.

Experimental Workflow and Logical Relationships
The following diagrams illustrate the synthesis reaction and a general workflow for the

preparation and analysis of (Decan-2-ylidene)hydrazine.

Products

Decan-2-one

Hydrazine (Decan-2-ylidene)hydrazine

Water

Click to download full resolution via product page

Caption: Synthesis of (Decan-2-ylidene)hydrazine.
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Start

Reaction:
Decan-2-one + Hydrazine

Work-up:
Neutralization & Extraction

Purification:
Distillation or Chromatography

Characterization:
NMR, IR, MS
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Caption: Experimental workflow for synthesis and analysis.

Conclusion
This technical guide provides foundational information for researchers and scientists interested

in (Decan-2-ylidene)hydrazine. While specific experimental data for this compound is sparse,

the provided synthesis protocol, based on well-established chemical principles, offers a reliable

starting point for its preparation. The outlined characterization methods are standard for the

structural elucidation of organic compounds and will be crucial for verifying the identity and

purity of the synthesized product. Further research is warranted to fully characterize this

compound and explore its potential applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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